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Compound of Interest

3,5-Dimethylbenzenesulfonyl
Compound Name:
chloride

Cat. No.: B1301094

An In-depth Technical Guide to the Physical Properties of 3,5-Dimethylbenzenesulfonyl
Chloride

Introduction

3,5-Dimethylbenzenesulfonyl chloride, also known as m-xylenesulfonyl chloride, is an
organic compound with the chemical formula CsHoClO2S.[1][2] It is a versatile reagent in
organic synthesis, primarily utilized for the introduction of the 3,5-dimethylbenzenesulfonyl
(Mes) group. This functional group serves as a valuable protecting group for amines and
alcohols and is a key building block in the synthesis of various sulfonamides, sulfonate esters,
and heterocyclic compounds.[1] Its derivatives are also explored in medicinal chemistry for their
potential therapeutic applications and in the production of dyes and agrochemicals.[1] This
document provides a comprehensive overview of the core physical properties of 3,5-
Dimethylbenzenesulfonyl chloride, along with relevant experimental protocols and workflow
visualizations.

Physical and Chemical Properties

3,5-Dimethylbenzenesulfonyl chloride is characterized as a white to cream or beige
crystalline powder.[2][3][4] It is sensitive to moisture and is classified as a corrosive and
lachrymatory (tear-inducing) compound, necessitating careful handling in a well-ventilated area
with appropriate personal protective equipment.[1][2]
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Quantitative Data Summary

The key physical properties of 3,5-Dimethylbenzenesulfonyl chloride are summarized in the

table below for easy reference and comparison.

Property Value Source(s)
Molecular Formula CsHoCIO2S [1112][4]1[5]
Molecular Weight 204.67 g/mol [1112114115]
Melting Point 90-94°C [2][4]
92-94°C [1][5]
87.0-97.0°C [3]
Boiling Point 89 -90°C at 0.2 Torr [2]
302.3 °C at 760 mmHg [1]
Density 1.29 g/cm? [1][4]
Refractive Index 1.538 [1]
White to cream crystals or
Appearance , [3]
crystalline powder
Beige crystalline solid [2]
No specific data available.
Generally, aryl sulfonyl
N chlorides are insoluble in cold
Solubility N/A

water but soluble in organic
solvents like alcohol and
diethyl ether.

Experimental Protocols

Detailed experimental protocols for the determination of every physical property for this specific

compound are not readily available. However, standard methodologies are employed for such

characterizations.
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Synthesis of 3,5-Dimethylbenzenesulfonyl Chloride

A common method for the synthesis of aryl sulfonyl chlorides is the treatment of the
corresponding aromatic compound with chlorosulfonic acid.[1]

Objective: To synthesize 3,5-Dimethylbenzenesulfonyl chloride from 3,5-dimethylbenzene
(m-xylene).

Materials:

e 3,5-Dimethylbenzene (m-xylene)

 Chlorosulfonic acid

o Thionyl chloride or Phosphorus pentachloride (for alternative chlorination)[1]
e |ce

» Carbon tetrachloride

 Dilute sodium carbonate solution

Procedure (General Method):

 In aflask equipped with a stirrer, separatory funnel, and an exit tube for evolving HCI gas,
carefully add 3,5-dimethylbenzene to an excess of chlorosulfonic acid while stirring and
maintaining a low temperature (e.g., 20-25°C) using an ice bath.[6]

e The addition should be performed slowly over several hours.[6]

 After the addition is complete, continue stirring for an additional hour to ensure the reaction
goes to completion.[6]

o Carefully pour the reaction mixture onto a large volume of crushed ice.[6]

e The sulfonyl chloride product, being insoluble in the aqueous acidic mixture, will often
precipitate or form an oily layer.

o Extract the product into an organic solvent such as carbon tetrachloride.[6]
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» Wash the combined organic extracts with a dilute sodium carbonate solution to neutralize
any remaining acid, followed by a water wash.[6]

» Dry the organic layer over an anhydrous drying agent (e.g., MgSOa).
 Remove the solvent under reduced pressure using a rotary evaporator.

e The crude product can be further purified by distillation under reduced pressure or
recrystallization.[6]

Determination of Melting Point (Capillary Method)

Objective: To determine the melting point range of a solid sample of 3,5-
Dimethylbenzenesulfonyl chloride.

Materials:

Purified 3,5-Dimethylbenzenesulfonyl chloride sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Thiele tube with oil or a digital melting point device)

Thermometer

Procedure:

Finely crush a small amount of the crystalline 3,5-Dimethylbenzenesulfonyl chloride.

e Pack a small amount of the powdered sample into the bottom of a capillary tube to a height
of 2-3 mm.

e Place the capillary tube into the melting point apparatus.

o Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, as the temperature
approaches the expected melting point.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).
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e Record the temperature at which the entire sample has melted into a clear liquid (the end of
the melting range).[3]

e The recorded range (e.g., 92-94 °C) is the melting point of the sample.[1][5]

Visualizations
Synthesis and Application Workflows

The following diagrams illustrate the general synthesis pathway for aryl sulfonyl chlorides and
the subsequent use of 3,5-Dimethylbenzenesulfonyl chloride as a protecting group in
organic synthesis.

Starting Materials

) Intermediate
AryI_Amme - Diazotization
(e.g., 3,5-Dimethylaniline)

Sulfonyl- Final Product

Aryl Diazonium Salt de-diazoniation

o

Aryl Sulfonyl Chloride
(3,5-Dimethylbenzenesulfonyl chloride)

NaNOz / HCI

Sulfonylation

SOz / CuCl
(Meerwein Reaction)

Click to download full resolution via product page

Caption: General workflow for the synthesis of an aryl sulfonyl chloride via a modified
Sandmeyer (Meerwein) reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1301094?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

